Cas no 852567-69-2 (2-Methylpropyl 1,2-oxazole-5-carboperoxoate)

• Product name: 2-Methylpropyl 1,2-oxazole-5-carboperoxoate
• CAS No: 852567-69-2
• MF: C₈H₁₁NO₄
• MW: 185.177242517471
• CID: 2807695
• PubChem ID: 53405126

2-Methylpropyl 1,2-oxazole-5-carboperoxoate Chemical and Physical Properties

Names and Identifiers

• 852567-69-2
• DTXSID90695500
• 2-Methylpropyl 1,2-oxazole-5-carboperoxoate

• Inchi： InChI=1S/C8H11NO4/c1-6(2)5-11-13-8(10)7-3-4-9-12-7/h3-4,6H,5H2,1-2H3
• InChI Key： BLZCAEQFXJKCMV-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 185.06880783Da
• Monoisotopic Mass: 185.06880783Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.6Ų
• XLogP3: 1.9